Cas no 2551115-84-3 (1-1-(pyrrolidin-1-yl)cyclobutylmethanamine dihydrochloride)

• Product Name: 1-1-(pyrrolidin-1-yl)cyclobutylmethanamine dihydrochloride
• CAS No: 2551115-84-3
• MF: C₉H₂₀Cl₂N₂
• MW: 227.174500465393
• MDL: MFCD32875295
• CID: 5656735
• PubChem ID: 165871869
• Update Time: 2025-08-04

1-1-(pyrrolidin-1-yl)cyclobutylmethanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Cyclobutanemethanamine, 1-(1-pyrrolidinyl)-, hydrochloride (1:2)
• 1-[1-(pyrrolidin-1-yl)cyclobutyl]methanamine dihydrochloride
• 2551115-84-3
• Z4738713962
• EN300-27194200
• 1-1-(pyrrolidin-1-yl)cyclobutylmethanamine dihydrochloride

• MDL： MFCD32875295
• Inchi： 1S/C9H18N2.2ClH/c10-8-9(4-3-5-9)11-6-1-2-7-11;;/h1-8,10H2;2*1H
• InChI Key： DFMFEJJTPTZLMD-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(CCCC1)C1(CN)CCC1

Computed Properties

• Exact Mass: 226.1003540g/mol
• Monoisotopic Mass: 226.1003540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 135
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3Ų

Additional information on 1-1-(pyrrolidin-1-yl)cyclobutylmethanamine dihydrochloride

Professional Introduction to 1-1-(pyrrolidin-1-ylcyclobutylmethanamine dihydrochloride) and Its Significance in Modern Medicinal Chemistry

1-1-(pyrrolidin-1-ylcyclobutylmethanamine dihydrochloride), identified by its CAS number 2551115-84-3, represents a compound of considerable interest in the realm of medicinal chemistry. This compound, featuring a unique structural motif that combines a pyrrolidine ring with a cyclobutyl moiety, has garnered attention for its potential pharmacological applications. The dihydrochloride salt form enhances its solubility and stability, making it a promising candidate for further investigation in drug development.

The structural framework of 1-1-(pyrrolidin-1-ylcyclobutylmethanamine dihydrochloride) is particularly noteworthy due to the presence of both pyrrolidine and cyclobutyl functional groups. The pyrrolidine ring is a common pharmacophore in many bioactive molecules, known for its ability to interact with biological targets such as enzymes and receptors. Meanwhile, the cyclobutyl group introduces rigidity to the molecule, which can influence its binding affinity and selectivity. This combination of structural features makes the compound an intriguing subject for medicinal chemists seeking to develop novel therapeutic agents.

In recent years, there has been a growing interest in the development of small molecules that can modulate neurotransmitter systems. The pyrrolidine moiety in 1-1-(pyrrolidin-1-ylcyclobutylmethanamine dihydrochloride) suggests potential interactions with neurotransmitter receptors, particularly those involved in central nervous system (CNS) function. Preliminary studies have indicated that derivatives of this class of compounds may exhibit properties relevant to the treatment of neurological disorders. For instance, modifications to the pyrrolidine ring have been explored for their potential to enhance binding affinity to specific receptors, such as serotonin or dopamine receptors, which are implicated in conditions like depression and anxiety.

The cyclobutyl group in the molecule also contributes to its pharmacological profile by influencing its physicochemical properties. Cycloalkyl groups are known to enhance metabolic stability and reduce lipophilicity, which can be advantageous for drug candidates that require prolonged half-life and improved bioavailability. This balance between rigidity and metabolic stability makes 1-1-(pyrrolidin-1-ylcyclobutylmethanamine dihydrochloride) a compelling scaffold for further optimization.

Recent advancements in computational chemistry have enabled more sophisticated virtual screening methods to identify potential drug candidates. These methods leverage large datasets and machine learning algorithms to predict binding affinities and pharmacokinetic properties. In the context of 1-1-(pyrrolidin-1-ylcyclobutylmethanamine dihydrochloride), computational studies have been employed to model its interactions with various biological targets. Such simulations have provided valuable insights into how structural modifications might enhance its efficacy and selectivity.

In vitro studies have begun to explore the pharmacological activity of 1-1-(pyrrolidin-1-ylcyclobutylmethanamine dihydrochloride). Initial experiments have focused on its interaction with enzymes and receptors relevant to CNS disorders. For example, studies have examined its ability to inhibit enzymes such as monoamine oxidase (MAO), which are involved in the breakdown of neurotransmitters like serotonin and dopamine. The dihydrochloride salt form has been found to improve solubility, facilitating more effective delivery and interaction with biological targets.

The potential therapeutic applications of 1-1-(pyrrolidin-1-ylcyclobutylmethanamine dihydrochloride) extend beyond CNS disorders. Its structural features suggest that it may also interact with other biological pathways, making it a versatile scaffold for drug development. Researchers are exploring its potential in treating conditions such as pain syndromes, where modulation of neurotransmitter systems can lead to novel therapeutic strategies.

The synthesis of 1-1-(pyrrolidin-1-ylcyclobutylmethanamine dihydrochloride) presents unique challenges due to its complex structural motif. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound on a scalable basis. Techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the pyrrolidine-cyclobutyl core efficiently. Additionally, purification methods have been refined to ensure high purity levels necessary for pharmaceutical applications.

The development of new drugs is often accompanied by rigorous safety evaluations. In the case of 1-1-(pyrrolidin-1-ylcyclobutylmethanamine dihydrochloride), comprehensive toxicological studies are being conducted to assess its safety profile. These studies include evaluations of acute toxicity, chronic toxicity, and potential side effects. The goal is to ensure that any future drug candidates derived from this scaffold are safe and well-tolerated by patients.

The integration of interdisciplinary approaches has been instrumental in advancing the study of 1-1-(pyrrolidin-1-ylcyclobutylmethanamine dihydrochloride). Collaboration between medicinal chemists, biologists, and computer scientists has facilitated a more holistic understanding of its pharmacological properties. This multidisciplinary approach is essential for translating laboratory discoveries into effective therapeutic interventions.

The future prospects for 1-1-(pyrrolidin-1-ylcyclobutylmethanamine dihydrochloride) are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic applications. As our understanding of biological systems continues to evolve, this compound is likely to play a significant role in the development of next-generation pharmaceuticals.